1-(4-methylphenyl)-4-nitro-1H-imidazole

• IUPAC Name: 1-(4-methylphenyl)-4-nitroimidazole
• InChI: InChI=1S/C10H9N3O2/c1-8-2-4-9(5-3-8)12-6-10(11-7-12)13(14)15/h2-7H,1H3
• InChI Key: OZPWAWAPPOIVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(N=C2)[N+](=O)[O-]
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

1-(4-Methylphenyl)-4-nitro-1H-imidazole (molecular formula: C₁₁H₁₁N₃O₂) is a nitroimidazole derivative characterized by a 4-methylphenyl group attached to the nitrogen atom at position 1 of the imidazole ring and a nitro group at position 4 . The compound’s structural identity is confirmed by its SMILES notation (CC1=CC=C(C=C1)CN2C=C(N=C2)N+[O-]) and InChIKey (FODVRWXXURQQGO-UHFFFAOYSA-N) .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-methylphenyl)-4-nitro-1H-imidazole can be synthesized through several methods. One common approach involves the condensation of 4-methylbenzaldehyde with nitroimidazole under acidic conditions. The reaction typically requires a catalyst such as sulfuric acid or hydrochloric acid to facilitate the formation of the imidazole ring.

Industrial Production Methods: Industrial production of 1-(4-methylphenyl)-4-nitro-1H-imidazole often employs a multi-step synthesis process. This may include the nitration of 4-methylbenzaldehyde followed by cyclization with imidazole derivatives. The reaction conditions are optimized to achieve high yields and purity, often involving temperature control and the use of solvents like methanol or ethanol.

Chemical Reactions Analysis

Types of Reactions: 1-(4-methylphenyl)-4-nitro-1H-imidazole undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can be oxidized to form nitroso derivatives using oxidizing agents such as potassium permanganate.

Substitution: The imidazole ring can undergo electrophilic substitution reactions, where the nitro group can be replaced by other functional groups like halogens or alkyl groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Halogens (chlorine, bromine), alkyl halides.

Major Products Formed:

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated or alkylated imidazoles.

Scientific Research Applications

1-(4-methylphenyl)-4-nitro-1H-imidazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly as an antifungal agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-methylphenyl)-4-nitro-1H-imidazole involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to antimicrobial effects. The imidazole ring can also bind to enzymes and proteins, disrupting their normal function and inhibiting microbial growth.

Comparison with Similar Compounds

Comparison with Similar Compounds

Nitroimidazole derivatives exhibit diverse pharmacological and material properties depending on substituent groups. Below is a comparative analysis of structurally related compounds:

Substituent Effects on Molecular Conformation and Crystal Packing

• 1-(4-Chlorophenyl)-N-[1-(4-methylphenyl)-1H-imidazol-4-yl]methanimine ():
  This compound features a chlorophenyl-imine substituent. Its crystal structure (triclinic space group P-1) shows a dihedral angle of ~56° between terminal phenyl rings, with packing stabilized by weak C–H⋯N and π–π interactions . In contrast, the 4-methylphenyl group in the target compound may induce steric hindrance or altered π-stacking due to the methyl group’s electron-donating nature.

• 2-Methyl-1-[(4-methylphenyl)methyl]-5-(naphthalen-2-yl)-4-nitro-1H-imidazole (6a, ):
  The naphthyl substituent increases molecular bulkiness compared to the target compound’s 4-methylphenyl group. This bulkiness likely reduces solubility but enhances aromatic interactions in crystal lattices. Synthesized via Pd-catalyzed coupling (93% yield), this compound highlights the versatility of transition metal catalysis in modifying nitroimidazole cores .

Electronic and Reactivity Differences

• 1-Methyl-5-(4-methylphenylsulfonyl)-4-nitro-1H-imidazole ():
  The sulfonyl group is a strong electron-withdrawing substituent, contrasting with the nitro group’s moderate electron-withdrawing effect. This difference impacts reactivity; sulfonyl groups enhance stability and acidity, whereas nitro groups may participate in redox reactions or hydrogen bonding .

• 1-(4-Nitrophenyl)-1H-imidazole (): Here, the nitro group is on the phenyl ring rather than the imidazole core.